1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole

• IUPAC Name: (4-methoxyphenyl)-[3-(4-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-1-yl]methanone
• InChI: InChI=1S/C18H17N3O3S/c1-23-14-8-4-12(5-9-14)16-19-18(25-3)21(20-16)17(22)13-6-10-15(24-2)11-7-13/h4-11H,1-3H3
• InChI Key: NXXICJHSQLFSER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=N2)SC)C(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole, also known as MMTR, is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential application in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammation process. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in the body. This compound has also been shown to reduce the levels of glucose and insulin in the blood, indicating its potential as a therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole has several advantages for lab experiments, including its high yield and low toxicity. However, its solubility in water is relatively low, which can make it difficult to work with in certain experiments. This compound also has a relatively short half-life in the body, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of 1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole. One potential area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the investigation of the potential therapeutic applications of this compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects on the body.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential application in scientific research. It has been found to exhibit a wide range of biological activities and has potential as a therapeutic agent for the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Scientific Research Applications

1-(4-methoxybenzoyl)-3-(4-methoxyphenyl)-5-(methylthio)-1H-1,2,4-triazole has been studied for its potential application in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been shown to have potential as a therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.